Cas no 165824-51-1 (2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl)

2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl is a fluorinated biphenyl derivative characterized by its two trifluoromethyl groups at the 2- and 2'-positions and a chloro substituent at the 4-position. This structure imparts high chemical stability, thermal resistance, and lipophilicity, making it suitable for applications in advanced material synthesis and pharmaceutical intermediates. The electron-withdrawing trifluoromethyl groups enhance its reactivity in cross-coupling reactions, while the chloro substituent provides a versatile site for further functionalization. Its unique properties are advantageous in the development of liquid crystals, agrochemicals, and specialty polymers, where stability and tailored electronic effects are critical. The compound is typically handled under controlled conditions due to its halogenated nature.

2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl structure

165824-51-1 structure

Product Name:2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl

CAS No:165824-51-1

MF:C₁₄H₇ClF₆

MW:324.648803949356

CID:4992299

Update Time:2025-10-29

2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2,2'-bis-(trifluoromethyl)biphenyl
- 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl
- Inchi： 1S/C14H7ClF6/c15-8-5-6-10(12(7-8)14(19,20)21)9-3-1-2-4-11(9)13(16,17)18/h1-7H
- InChI Key： LBGCYHJYWAKKPU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C=CC=CC=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 350
XLogP3: 5.9
Topological Polar Surface Area: 0

2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009580-250mg	4-Chloro-2,2'-bis-(trifluoromethyl)biphenyl	165824-51-1	97%	250mg	480.00 USD	2021-07-05
Alichem	A011009580-500mg	4-Chloro-2,2'-bis-(trifluoromethyl)biphenyl	165824-51-1	97%	500mg	863.90 USD	2021-07-05
Alichem	A011009580-1g	4-Chloro-2,2'-bis-(trifluoromethyl)biphenyl	165824-51-1	97%	1g	1,579.40 USD	2021-07-05

2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl Related Literature

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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl

Recent Advances in the Study of 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl (CAS: 165824-51-1) in Chemical and Biomedical Research

The compound 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl (CAS: 165824-51-1) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, characterization, and potential uses in drug development and material science.

Recent studies have highlighted the role of 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl as a key intermediate in the synthesis of advanced pharmaceutical agents. Its trifluoromethyl groups and biphenyl backbone contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the development of novel anti-inflammatory and anticancer agents, leveraging its ability to modulate biological pathways effectively.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory responses. The study utilized a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing its potential as a lead candidate for further drug development. The findings underscore the importance of 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl in the design of next-generation therapeutics.

Another area of interest is the compound's application in material science. Due to its robust chemical structure, 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl has been investigated for its use in the development of high-performance polymers and coatings. Recent research has shown that incorporating this compound into polymer matrices enhances thermal stability and resistance to degradation, making it suitable for industrial applications in harsh environments.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl. Current methods often involve multi-step processes with moderate yields, prompting researchers to explore more efficient synthetic routes. Recent advancements in catalytic systems and green chemistry approaches offer potential solutions to these challenges, paving the way for broader utilization of this compound.

In conclusion, the latest research on 2,2'-Bis(trifluoromethyl)-4-chloro-1,1'-biphenyl (CAS: 165824-51-1) highlights its versatility and potential across multiple scientific disciplines. From its role in drug discovery to its applications in advanced materials, this compound continues to be a focal point of innovation. Future studies are expected to further elucidate its properties and expand its practical applications, solidifying its importance in chemical and biomedical research.